Cas no 16647-61-3 (1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)-)

1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)- structure
16647-61-3 structure
Product Name:1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)-
CAS No:16647-61-3
MF:C6H13NO4
MW:163.171722173691
CID:121793
PubChem ID:10464642
Update Time:2025-04-18

1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-3,4,5,6-tetrol,hexahydro-, (3S,4R,5R,6S)-
    • (3S,4S,5S,6S)-azepane-3,4,5,6-tetrol
    • 1H-Azepine-3,4,5,6-tetrol, hexahydro-, (3S,4R,5R,6S)-
    • DTXSID00937201
    • 16647-61-3
    • azepane-3,4,5,6-tetrol
    • (3S,4S,5S,6S)-HEXAHYDRO-1H-AZEPINE-3,4,5,6-TETROL
    • Inchi: 1S/C6H13NO4/c8-3-1-7-2-4(9)6(11)5(3)10/h3-11H,1-2H2/t3-,4-,5-,6-/m0/s1
    • InChI Key: MRFFNLOQLBWKPJ-BXKVDMCESA-N
    • SMILES: O[C@H]1[C@H](CNC[C@@H]([C@@H]1O)O)O

Computed Properties

  • Exact Mass: 163.08449
  • Monoisotopic Mass: 163.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 93Ų

Experimental Properties

  • PSA: 92.95
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